Cas no 3484-90-0 (3-ethyl-1,3-thiazolidine-2-thione)

3-ethyl-1,3-thiazolidine-2-thione structure
3484-90-0 structure
Product Name:3-ethyl-1,3-thiazolidine-2-thione
CAS No:3484-90-0
MF:C5H9NS2
MW:147.261658430099
CID:882864
PubChem ID:275652
Update Time:2025-04-19

3-ethyl-1,3-thiazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-1,3-thiazolidine-2-thione
    • 3-ethyl-2-thiazolidinethione
    • 3-Ethylthiazolidin-2-thion
    • 3-ethyl-thiazolidine-2-thione
    • AC1L5I4C
    • AG-K-68507
    • AR-1F3030
    • CTK4H3152
    • N-Aethylthiazolin-2-thion
    • NSC122618
    • Inchi: 1S/C5H9NS2/c1-2-6-3-4-8-5(6)7/h2-4H2,1H3
    • InChI Key: GJLYXIHUCPAYSZ-UHFFFAOYSA-N
    • SMILES: S1C(N(CC)CC1)=S

Computed Properties

  • Exact Mass: 147.01777
  • Monoisotopic Mass: 147.01764164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 60.6Ų

Experimental Properties

  • PSA: 3.24
  • LogP: 1.27790
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